Cas no 898419-35-7 (1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 898419-35-7
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.189382553101
• CID: 5948321
• Update Time: 2025-06-11

1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(4-bromophenyl)-4-(pyridin-4-ylmethyl)pyrazine-2,3-dione

• Inchi： 1S/C16H12BrN3O2/c17-13-1-3-14(4-2-13)20-10-9-19(15(21)16(20)22)11-12-5-7-18-8-6-12/h1-10H,11H2
• InChI Key： ZTPUAJOBYUPFKA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Br)C=C2)C=CN(CC2C=CN=CC=2)C1=O

Additional information on 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Overview of 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898419-35-7)

The compound 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898419-35-7) is a heterocyclic organic molecule with a unique structural framework. Its molecular formula includes a pyrazine-dione core, substituted with a 4-bromophenyl group and a pyridin-4-ylmethyl moiety. This combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both bromine and pyridine rings enhances its potential for diverse chemical interactions, which is why it is often explored in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules. The pyrazine-dione scaffold is known for its ability to participate in hydrogen bonding, which is critical for binding to biological targets. This has led to increased searches for "pyrazine-dione derivatives" and "bromophenyl compounds in drug discovery" across academic and industrial databases.

The synthesis of CAS No. 898419-35-7 typically involves multi-step organic reactions, including condensation and cyclization processes. One common method is the reaction between a 4-bromophenylhydrazine derivative and a pyridine-containing aldehyde, followed by oxidation to form the dione structure. The compound's purity and yield are often optimized using advanced chromatographic techniques, which is a hot topic in "green chemistry" and "sustainable synthesis" discussions. These keywords are frequently searched by chemists aiming to reduce environmental impact while maintaining high efficiency.

From a pharmacological perspective, 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione has shown promise in preliminary studies for its potential bioactivity. For instance, its pyridine and bromophenyl groups are often associated with antimicrobial and anti-inflammatory properties. This aligns with the growing interest in "multi-target drug design" and "fragment-based drug discovery," as researchers seek compounds with versatile therapeutic profiles. The compound's CAS number is frequently cited in patents and journal articles, reflecting its relevance in intellectual property and innovation.

In the context of analytical chemistry, 898419-35-7 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its molecular structure and purity, which are critical for regulatory compliance and reproducibility in research. Searches for "analytical validation of heterocycles" and "structural elucidation techniques" often highlight the importance of such analyses, making this compound a case study in modern chemical characterization.

The commercial availability of 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is limited but growing, with suppliers listing it under categories like "research chemicals" and "pharmaceutical intermediates." Its price and availability are influenced by factors such as synthetic complexity and demand from academic labs. This ties into broader discussions about "supply chain challenges in specialty chemicals," a trending topic in the wake of global disruptions. Researchers often inquire about "bulk synthesis" and "custom synthesis services" for such compounds, indicating a niche but expanding market.

Looking ahead, the future of CAS No. 898419-35-7 lies in its potential applications beyond traditional drug discovery. For example, its electron-rich structure could make it a candidate for materials science, such as in the development of organic semiconductors or catalysts. This interdisciplinary angle is gaining traction, as seen in searches for "organic electronics" and "functional materials." The compound's versatility underscores the importance of heterocyclic chemistry in addressing modern scientific challenges.

In summary, 1-(4-bromophenyl)-4-(pyridin-4-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898419-35-7) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its unique structure and potential applications make it a valuable subject for ongoing research, as evidenced by the increasing volume of related queries in scientific and industrial forums. Whether in drug development or advanced materials, this compound exemplifies the innovation driving modern chemical sciences.